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Compound Focus: Isopyrazam

CAS No.: 881685-58-1

Cat. No.: S659206

Chemical Properties and Regulatory Background

Isopyrazam is a broad-spectrum succinate dehydrogenase inhibitor (SDHI) fungicide used extensively in

agriculture [1] [2].

e Chemical Description: Its IUPAC name is 3-(difluoromethyl)-1-methyl-N-[1,2,3,4-tetrahydro-9-(1-
methylethyl)-1,4-methanonaphthalen-5-yl]-1H-pyrazole-4-carboxamide [3].

¢ Regulatory Status: The European Food Safety Authority (EFSA) has established Maximum Residue
Levels (MRLSs) for isopyrazam in various commodities. The residue definition for enforcement is
isopyrazam (sum of isomers) [2]. Fully validated analytical methods are expected to have a limit of
guantification (LOQ) of 0.01 mg/kg for high water content, high oil content, and dry matrices [2].

Analytical Techniques for Isopyrazam

The following table summarizes the primary chromatographic techniques used for isopyrazam analysis as

per the retrieved documents:
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Analytical L o
. Application Context Key Characteristics Source
Technique
LC-MS/IMS Analysis in cucumbers, rat Considered a highly reliable and widely
plasma, and as part of multi-  used method; often involves sophisticated
fungicide methods [4] [5]. sample preparation like QUEChERS [1] [4].
GC-MS | GC- Residue analysis in bee and Listed as a suitable technique; specific
MS/MS bee pollen samples [3]. applications show its use in complex
matrices with tandem MS for confirmation
[3].
Paper Rapid screening of pyrazole An ambient ionization technique that allows
Capillary fungicides in wine [1]. for fast analysis with minimal sample
Spray MS preparation [1].

The experimental workflow for analyzing pesticide residues like isopyrazam typically involves several key

stages, from sample collection to data analysis, with the choice of instrumentation being a critical step.
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Detailed LC-MS/MS Protocol for Cucumbers

The following protocol is adapted from a study that developed a sensitive method for simultaneously

determining isopyrazam and azoxystrobin in cucumbers using HPLC-MS/MS [4].

Sample Preparation (Modified QUEChERS)

e Extraction: The cucumber samples are extracted with acetonitrile.
¢ Clean-up: The extract is cleaned up using a combination of octadecylsilyl silica (C18) and graphite
carbon black to remove co-extractives like fats and pigments.
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Instrumental Analysis (HPLC-MS/MS)

e Chromatography:

Column: Inertsil ODS-2 analytical column (5 ym, 4.6 x 150 mm).

Mobile Phase: Methanol and water (80:20, v/v) containing 0.1% (v/v) formic acid.
Flow Rate: 0.8 mL/min.

Injection Volume: 5 pL.

Run Time: 10 minutes.

[e]

o

[e]

[e]

[e]

e Mass Spectrometry:

lonization: Electrospray lonization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

lon Transitions: Monitor the transition from the precursor ion m/z 360.3 to the product ion m/z
244.1 for isopyrazam [5].

Source Parameters:

[e]

[e]

o

[¢]

Nebulizer Gas: 8 L/min
Curtain Gas: 8 L/min
Collision Gas (CAD): 4 L/min
lon Spray Voltage: 4500 V
Temperature: 450 °C

Method Validation Data

The described method was rigorously validated, yielding the following performance characteristics [4]:

Validation Parameter Result for Isopyrazam

Limit of Quantification (LOQ) 0.498 pg/kg

Recovery Rate

91.48% to 114.62%

Precision (Relative Standard Deviation) <13.1%

Critical Experimental Considerations

e Matrix Effects: The sample matrix can significantly suppress or enhance the ionization of the analyte

in the mass spectrometer. The protocol for cucumbers explicitly evaluated matrix effects [4]. You must
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assess this for your specific sample type, and using a stable isotope-labeled internal standard for
isopyrazam, if available, is the best way to compensate for it.

¢ Isomer Separation: Isopyrazam is a mixture of isomers. The EFSA review notes that the impact of
plant and livestock metabolism on the enantiomer ratio in final residues is a point of consideration,
though it may not affect all enforcement analyses [2]. Be aware that your chromatographic method
may need to separate these isomers.

o Safety and Regulation: Isopyrazam is classified as toxic to reproduction (Category 1B) and as a
carcinogen (Category 2) [2]. Always consult the latest Safety Data Sheet (SDS) and adhere to all
local regulations for handling and disposal.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Fast Quantitation of Pyrazole Fungicides in Wine by ... [pmc.ncbi.nim.nih.gov]

2. Review of the existing maximum residue levels for isopyrazam ... [pmc.ncbi.nim.nih.gov]
3. PESTANAL , Isopyrazam standard, mixture of isomers... analytical [sigmaaldrich.com]
4. Simultaneous Determination of Isopyrazam and ... [sciencedirect.com]

5. Open Access Journals - Scholarly Publishing-STEM [boffinaccess.com]

To cite this document: Smolecule. [isopyrazam gas chromatography-mass spectroscopy analysis].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b659206#isopyrazam-gas-chromatography-mass-

spectroscopy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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